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Compound Name: 2,4-Dibromothiazole-5-methanol

Cat. No.: B071169 Get Quote

Abstract: This document provides a comprehensive technical guide for researchers, medicinal

chemists, and professionals in drug development on the strategic use of 2,4-Dibromothiazole-
5-methanol. This trifunctional heterocyclic building block offers a unique platform for the

synthesis of complex molecular architectures. We will delve into its regioselective reactivity,

providing detailed, field-tested protocols for key transformations including palladium-catalyzed

cross-coupling reactions and functional group manipulations. The causality behind

experimental choices, troubleshooting, and self-validating system designs are explained to

ensure scientific integrity and reproducibility.

Introduction: The Strategic Value of the Thiazole
Scaffold
The thiazole ring is a cornerstone scaffold in medicinal chemistry, forming the core of numerous

FDA-approved drugs and biologically active compounds.[1][2] Its unique electronic properties

and ability to engage in hydrogen bonding have rendered it a privileged structure in drug

design, with derivatives exhibiting a vast spectrum of activities including antimicrobial, anti-

inflammatory, and anticancer properties.[3] 2,4-Dibromothiazole-5-methanol emerges as a

particularly valuable synthetic intermediate. It possesses three distinct, orthogonally reactive

sites: a highly activated bromine at the C2 position, a less reactive bromine at the C4 position,

and a primary alcohol at the C5 position. This configuration allows for a programmed,

sequential introduction of diverse substituents, making it an ideal starting point for building

molecular libraries and synthesizing complex target molecules.[4][5]
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Physicochemical & Spectroscopic Data
Proper characterization is the foundation of reproducible synthesis. The key properties of 2,4-
Dibromothiazole-5-methanol and its parent compound are summarized below.

Property Value Source

Product Name
2,4-Dibromothiazole-5-

methanol
[6]

CAS Number 170232-68-5 [7]

Molecular Formula C₄H₃Br₂NOS [6]

Molecular Weight 272.95 g/mol [6]

Appearance Solid [8]

Storage Inert atmosphere, 2-8°C [7]

¹H NMR (500 MHz, CDCl₃) δ 4.78 (s, 2H), 2.11 (s, 1H) [6]

For the parent compound, 2,4-Dibromothiazole (CAS 4175-77-3), the melting point is reported

as 80-84 °C.

Core Principle: Regioselective Reactivity
The synthetic utility of 2,4-dibromothiazole derivatives is governed by the differential reactivity

of the two bromine atoms. The C2 position is more electron-deficient compared to the C4

position, a consequence of the adjacent sulfur and nitrogen atoms. This electronic disparity

makes the C2-Br bond significantly more susceptible to oxidative addition to a Pd(0) catalyst,

which is the rate-limiting step in many cross-coupling reactions.[9][10] This allows for highly

regioselective functionalization at the C2 position under carefully controlled conditions, leaving

the C4-Br available for subsequent transformations.[11]
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Setup Schlenk Flask
(Inert Atmosphere)

Add:
1. 2,4-Dibromothiazole-5-methanol (1 eq.)

2. Arylboronic Acid (1.1 eq.)
3. K₂CO₃ (3 eq.)

Add Pd(PPh₃)₄ (0.05 eq.)

Add Degassed Dioxane/H₂O (4:1)

Heat to 90 °C
Monitor by TLC/LC-MS

Cool, Dilute with EtOAc/H₂O
Extract Organic Layer

Combine, Dry, Concentrate
Purify by Column Chromatography

2-Aryl-4-bromothiazole-5-methanol

2,4-Dibromothiazole
-5-methanol

Step 1: C2 Coupling
(e.g., Suzuki)

Mild Conditions

R¹-B(OH)₂
Pd(0), Base 2-Aryl-4-bromothiazole

-5-methanol

Step 2: C4 Coupling
(e.g., Stille)

Forcing Conditions

R²-Sn(Bu)₃
Pd(0), Heat 2,4-Disubstituted

Thiazole-5-methanol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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